N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine

• IUPAC Name: N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine
• InChI: InChI=1S/C14H14ClN3S/c15-13-12(18-8-9-19-14(18)17-13)10-16-7-6-11-4-2-1-3-5-11/h1-5,8-9,16H,6-7,10H2
• InChI Key: KAPXAWMQIRXPIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNCC2=C(N=C3N2C=CS3)Cl
• Molecular Formula: C14H14ClN3S
• Molecular Weight: 291.8 g/mol

Description

N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine is not fully understood. However, it is believed to act as a selective antagonist of certain receptors in the brain. This may contribute to its potential use in scientific research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine are still being studied. However, it is believed to have an effect on certain neurotransmitters in the brain, which may contribute to its potential use in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine in lab experiments is its potential to selectively target certain receptors in the brain. This may allow researchers to investigate the role of these receptors in a more precise way. However, one limitation is that the synthesis of N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine. One area of interest is its potential use in investigating the role of certain neurotransmitters in the brain. Additionally, it may be useful in studying the effects of certain drugs on the body. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine involves a series of chemical reactions that require specialized equipment and expertise. The exact method of synthesis is beyond the scope of this paper, but it is important to note that the process is complex and requires careful attention to detail.

Scientific Research Applications

N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-2-phenylethanamine has been used in a variety of scientific research applications. It has been studied for its potential use as a tool for investigating the role of certain neurotransmitters in the brain. Additionally, it has been used to study the effects of certain drugs on the body.